Cas no 875401-70-0 (4-[(phenylsulfanyl)methyl]piperidine)

• Product Name: 4-[(phenylsulfanyl)methyl]piperidine
• CAS No: 875401-70-0
• MF: C₁₂H₁₇NS
• MW: 207.33508181572
• MDL: MFCD15202321
• CID: 5225214
• PubChem ID: 54290661
• Update Time: 2026-03-07

4-[(phenylsulfanyl)methyl]piperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-[(phenylthio)methyl]-
• 4-[(phenylsulfanyl)methyl]piperidine

• MDL： MFCD15202321
• Inchi： 1S/C12H17NS/c1-2-4-12(5-3-1)14-10-11-6-8-13-9-7-11/h1-5,11,13H,6-10H2
• InChI Key： CMSVRAQQKBTLRF-UHFFFAOYSA-N
• SMILES： N1CCC(CSC2=CC=CC=C2)CC1

Additional information on 4-[(phenylsulfanyl)methyl]piperidine

Exploring the Versatile Applications of 4-[(phenylsulfanyl)methyl]piperidine (CAS No. 875401-70-0) in Modern Chemistry

In the realm of organic chemistry, 4-[(phenylsulfanyl)methyl]piperidine (CAS No. 875401-70-0) has emerged as a compound of significant interest due to its unique structural features and broad applicability. This piperidine derivative, characterized by a phenylsulfanyl moiety, offers a versatile scaffold for pharmaceutical and material science research. Its molecular framework combines the rigidity of a piperidine ring with the electronic effects of a thioether linkage, making it a valuable intermediate in synthetic chemistry.

Recent trends in drug discovery have highlighted the importance of sulfur-containing compounds, particularly those with piperidine cores, as they often exhibit enhanced bioavailability and target specificity. 4-[(phenylsulfanyl)methyl]piperidine aligns with this trend, as researchers explore its potential in designing CNS-active molecules and enzyme inhibitors. The compound's ability to modulate lipophilicity and hydrogen bonding capacity makes it particularly relevant in optimizing blood-brain barrier permeability—a key challenge in neuropharmacology.

From a material science perspective, the thioether functional group in 875401-70-0 offers intriguing possibilities for polymer modification and coordination chemistry. Its chelating properties have been investigated for creating metal-organic frameworks (MOFs) with tailored porosity, addressing growing demands in gas storage and catalysis. The compound's thermal stability and radical scavenging potential also position it as a candidate for antioxidant additives in specialty materials.

The synthetic accessibility of 4-[(phenylsulfanyl)methyl]piperidine has been enhanced by recent advances in green chemistry methodologies. Researchers are particularly interested in atom-economical routes that minimize hazardous byproducts, responding to the pharmaceutical industry's push toward sustainable synthesis. The compound's modular structure allows for straightforward derivatization, enabling rapid generation of structure-activity relationship (SAR) libraries for high-throughput screening.

Analytical characterization of CAS No. 875401-70-0 typically involves advanced techniques such as NMR spectroscopy (particularly ¹H and ¹³C), mass spectrometry, and X-ray crystallography. These methods confirm the compound's stereochemical purity and conformational preferences, which are crucial for its performance in various applications. The electron-rich sulfur atom creates distinctive spectroscopic signatures that facilitate quality control during scale-up processes.

In the context of medicinal chemistry optimization, the phenylsulfanyl group serves as a valuable bioisostere for oxygen and nitrogen analogs, allowing fine-tuning of pharmacokinetic properties. This has led to investigations of 875401-70-0 derivatives in GPCR modulation and kinase inhibition, areas of intense interest for treating chronic diseases. The compound's balanced logP value and polar surface area make it particularly suitable for developing orally bioavailable drugs.

Looking ahead, 4-[(phenylsulfanyl)methyl]piperidine continues to attract attention in computational chemistry studies, where molecular docking and QSAR modeling predict its interactions with biological targets. The integration of machine learning in compound optimization has opened new avenues for exploring its structure-property relationships, potentially accelerating the discovery of novel applications for this versatile chemical building block.